Cas no 78502-71-3 (ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate)

Ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromomethyl group at the 2-position and an ester moiety at the 4-position of the thiazole ring, enabling diverse functionalization. This compound serves as a valuable intermediate in the preparation of biologically active molecules, particularly in the development of thiazole-based pharmacophores. Its stability under standard conditions and compatibility with various coupling reactions make it a practical choice for constructing complex molecular architectures. The compound is commonly employed in medicinal chemistry for the synthesis of potential therapeutic agents, including antimicrobial and anti-inflammatory derivatives.
ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate structure
78502-71-3 structure
Product Name:ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate
CAS No:78502-71-3
MF:C7H8BrNO2S
MW:250.112919807434
MDL:MFCD09953587
CID:834821
PubChem ID:11043146
Update Time:2025-10-29

ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-(bromomethyl)-, ethyl ester
    • Ethyl 2-(bromomethyl)thiazole-4-carboxylate
    • 2-bromomethyl-thiazole-4-carboxylic acid ethyl ester
    • ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate
    • 2-Brommethyl-4-thiazolcarbonsaeure-ethylester
    • 2-Bromomethyl-4-thiazolecarboxylic acid,ethyl ester
    • 2-bromomethylthiazole-4-carboxylic acid ethyl ester
    • SCHEMBL1513053
    • LHVYKGHESZRJJO-UHFFFAOYSA-N
    • Ethyl 2-bromomethylthiazole 4-carboxylate
    • ethyl 2-bromomethylthiazole-4-carboxylate
    • AKOS024262041
    • AB55458
    • 78502-71-3
    • DTXSID50453108
    • MFCD09953587
    • 2-Bromomethyl-4-thiazolecarboxylic acid, ethyl ester
    • A865023
    • ETHYL2-(BROMOMETHYL)THIAZOLE-4-CARBOXYLATE
    • ethyl 2-bromomethyl-4-thiazolecarboxylate
    • C16377
    • SY110645
    • BS-29625
    • CS-W007226
    • EN300-195400
    • DB-364910
    • MDL： MFCD09953587
    • Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)5-4-12-6(3-8)9-5/h4H,2-3H2,1H3
    • InChI Key： LHVYKGHESZRJJO-UHFFFAOYSA-N
    • SMILES： BrCC1=NC(C(=O)OCC)=CS1

Computed Properties

  • Exact Mass: 248.94600
  • Monoisotopic Mass: 248.94591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 67.43000
  • LogP: 2.21470
  • Vapor Pressure: No data available

ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate Security Information

ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

ethyl 2-(bromomethyl)-1,3-thiazole-4-carboxylate Pricemore >>

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